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Compound of Interest

Compound Name: 4-Chloro-3-nitrobenzophenone

CAS No.: 56107-02-9

Cat. No.: B1581017

. J

Technical Hazard Assessment: 4-Chloro-3-
nitrobenzophenone
Chemical Identity & Structural Context

To understand the hazard profile, we must first ground the classification in the molecule's
physicochemical properties. 4-Chloro-3-nitrobenzophenone is a substituted diphenyl ketone.
[1] Its reactivity—and toxicity—is governed by the electron-withdrawing nature of the nitro (

) and chloro (

) substituents on the benzophenone core.
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Parameter Technical Specification
Chemical Name 4-Chloro-3-nitrobenzophenone
CAS Registry Number 56107-02-9

Molecular Formula

Molecular Weight 261.66 g/mol

Appearance Light yellow to orange crystalline powder
LogP (Octanol/Water) ~3.6 (Lipophilic)

Melting Point 104-108 °C

Insoluble in water; soluble in organic solvents

Solubilit
Y (DCM, Ethyl Acetate, Methanol)

Structural-Activity Relationship (SAR) Implications

The presence of the nitro group at the meta position relative to the ketone (and ortho to the
chlorine) activates the aromatic ring for nucleophilic aromatic substitution (

). While less reactive than acid chlorides, this electrophilic character suggests the compound
can covalently modify nucleophilic residues (e.g., cysteine, lysine) in biological proteins, driving
its classification as a Skin and Eye Irritant and potential sensitizer.

GHS Hazard Classification Framework

The Global Harmonized System (GHS) classification for 4-Chloro-3-nitrobenzophenone is
derived from aggregated ECHA notifications and vendor consensus. It is primarily categorized
as a Specific Target Organ Toxicant (Single Exposure) and Irritant.

Core Hazard Statements (H-Codes)
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Code Hazard Class Category Description

Skin Causes skin irritation.
H315 ) o Cat.[1][2][3] 2

Corrosion/Irritation [11[3]

Serious Eye Causes serious eye
H319 o Cat.[1][3] 2A o

Damage/Irritation irritation.[3]

STOT - Single May cause respirato
H335 J Cat.[1][3] 3 _ .y. P i

Exposure irritation.[3][4]

Precautionary Statements (P-Codes)
e Prevention: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye protection).

e Response: P302+P352 (IF ON SKIN: Wash with soap/water), P305+P351+P338 (IF IN
EYES: Rinse cautiously with water for several minutes).

Hazard Determination Workflow

The following diagram illustrates the logic flow used to validate these classifications when
experimental data is sparse, utilizing "Read-Across" principles from structurally similar nitro-

benzophenones.
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Compound Analysis:
4-Chloro-3-nitrobenzophenone

l

Experimental Data Available?
(LD50, Draize Test)

SAR & Read-Across Analysis

Direct Classification

Nitro Group Analysis: LogP ~3.6:

Al Sl e e High Dermal Penetration Potential

-> Protein Reactivity /

Vendor Consensus (ECHA/PubChem):
Irritant (Xi)

—

Final GHS Assignment:
H315, H319, H335
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Figure 1: Decision logic for GHS classification utilizing SAR read-across when direct

toxicological data is limited.

Toxicological Mechanisms & Causality

Why does this molecule trigger H315/H319?
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1. Lipophilic Penetration (The Vehicle): With a LogP of ~3.6, 4-Chloro-3-nitrobenzophenone
readily crosses the lipid bilayer of the stratum corneum. This high lipophilicity means that
surface washing with water alone is often ineffective, as the compound partitions into the skin
oils.

2. Electrophilic Attack (The Mechanism): Once in the tissue, the electron-deficient aromatic ring
(destabilized by the

group) acts as a weak electrophile. It can interact with cellular membranes and proteins,
leading to the release of inflammatory cytokines (IL-1

, TNF-

). This manifests macroscopically as erythema (redness) and edema (swelling)—the definition
of H315.

3. Respiratory Irritation (H335): As a fine crystalline powder, the particle size often falls within
the inhalable range (<100

m). Upon contact with the moist mucous membranes of the respiratory tract, the compound can
create localized high-concentration zones, irritating the epithelium and triggering the cough
reflex.

Risk Management & Handling Protocols

Standard "safety first" advice is insufficient for research environments. The following protocols
are engineered for self-validation.

A. Personal Protective Equipment (PPE) Matrix

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1581017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Component Recommendation Scientific Rationale

Latex is permeable to many

nitro-aromatics. Nitrile offers
Gloves Nitrile (Double Gloved) superior chemical resistance.

Double gloving provides a

visual breach indicator.

Required if handling open
Respiratory N95 or P100 powder outside a fume hood.
Prevents H335 triggers.[3]

Safety glasses are insufficient
) ] due to the fine dust nature;
Eye Protection Chemical Goggles ] )
goggles seal against airborne

particulate entry.

B. Self-Validating Decontamination Protocol

When cleaning glassware or surfaces contaminated with 4-Chloro-3-nitrobenzophenone, rely
on solubility logic rather than visual inspection.

» Solubilization: Rinse initially with Acetone or Ethyl Acetate. The compound is insoluble in
water; water rinsing first will merely spread the contamination.

 Verification Step: Wipe the surface with a white Kimwipe soaked in acetone. If the wipe
shows any yellow/orange discoloration, contamination remains. Repeat step 1.

e Final Wash: Wash with soap and water only after the organic rinse.

Emergency Response Systems

In the event of exposure or spill, immediate action must be coupled with a "Stop-Check"
validation to ensure the hazard is neutralized.
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Dermallcontact Solvent Wash? Seek Medical Aid
__» NO! Use Soap/Water — P (Bring SDS)

Validation Check:

Is pain/redness persisting?
T Gl @ik Flush 15+ mins — > Monitor for Sensitization
[(LERSTES)] (24-48 hrs)

Exposure Event — |dentify Type

Click to download full resolution via product page

Figure 2: Emergency response workflow emphasizing the removal of solid particulate prior to
washing to prevent enhanced absorption.

Critical First Aid Note

Do NOT use organic solvents (ethanol/acetone) on skin. While the compound is soluble in
them, solvents increase the permeability of the skin barrier, potentially dragging the toxicant
deeper into the systemic circulation. Use mechanical removal (brushing) followed by surfactant
(soap) and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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